Cas no 1251127-61-3 (1-(5-chloro-2-fluorophenyl)methylpiperazine)

• Product Name: 1-(5-chloro-2-fluorophenyl)methylpiperazine
• CAS No: 1251127-61-3
• MF: C₁₁H₁₄ClFN₂
• MW: 228.693665027618
• MDL: MFCD16769781
• CID: 5605973
• PubChem ID: 62487815
• Update Time: 2023-11-24

1-(5-chloro-2-fluorophenyl)methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloro-2-fluorobenzyl)piperazine
• A1-58887
• EN300-943588
• AKOS011776742
• GS1941
• SCHEMBL15566396
• 1-(5-bromo-2-fluorobenzyl)piperazine
• CS-0304680
• 1251127-61-3
• 1-[(5-chloro-2-fluorophenyl)methyl]piperazine
• Piperazine, 1-[(5-chloro-2-fluorophenyl)methyl]-
• 1-(5-chloro-2-fluorophenyl)methylpiperazine

• MDL： MFCD16769781
• Inchi： 1S/C11H14ClFN2/c12-10-1-2-11(13)9(7-10)8-15-5-3-14-4-6-15/h1-2,7,14H,3-6,8H2
• InChI Key： LOZDMYBQETXJLZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1)CN1CCNCC1)F

Computed Properties

• Exact Mass: 228.0829543g/mol
• Monoisotopic Mass: 228.0829543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Density: 1.216±0.06 g/cm3(Predicted)
• Boiling Point: 303.5±37.0 °C(Predicted)
• pka: 9.03±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines